Benzyl N-[(5S)-6-[[(3S,4S)-1-[[(2S)-1-(benzylamino)-4-methyl-1-oxopentan-2-yl]amino]-3-hydroxy-6-methyl-1-oxoheptan-4-yl]amino]-5-[[3-naphthalen-1-yl-2-(naphthalen-1-ylmethyl)propanoyl]amino]-6-oxohexyl]carbamate
Benzyl N-[(5S)-6-[[(3S,4S)-1-[[(2S)-1-(benzylamino)-4-methyl-1-oxopentan-2-yl]amino]-3-hydroxy-6-methyl-1-oxoheptan-4-yl]amino]-5-[[3-naphthalen-1-yl-2-(naphthalen-1-ylmethyl)propanoyl]amino]-6-oxohexyl]carbamate
Brand Name:
Vulcanchem
CAS No.:
119809-27-7
VCID:
VC0044068
InChI:
InChI=1S/C59H71N5O7/c1-40(2)33-52(54(65)37-55(66)62-53(34-41(3)4)57(68)61-38-42-19-7-5-8-20-42)64-58(69)51(31-15-16-32-60-59(70)71-39-43-21-9-6-10-22-43)63-56(67)48(35-46-27-17-25-44-23-11-13-29-49(44)46)36-47-28-18-26-45-24-12-14-30-50(45)47/h5-14,17-30,40-41,48,51-54,65H,15-16,31-39H2,1-4H3,(H,60,70)(H,61,68)(H,62,66)(H,63,67)(H,64,69)/t51-,52-,53-,54-/m0/s1
SMILES:
CC(C)CC(C(CC(=O)NC(CC(C)C)C(=O)NCC1=CC=CC=C1)O)NC(=O)C(CCCCNC(=O)OCC2=CC=CC=C2)NC(=O)C(CC3=CC=CC4=CC=CC=C43)CC5=CC=CC6=CC=CC=C65
Molecular Formula:
C59H71N5O7
Molecular Weight:
962.2 g/mol
Benzyl N-[(5S)-6-[[(3S,4S)-1-[[(2S)-1-(benzylamino)-4-methyl-1-oxopentan-2-yl]amino]-3-hydroxy-6-methyl-1-oxoheptan-4-yl]amino]-5-[[3-naphthalen-1-yl-2-(naphthalen-1-ylmethyl)propanoyl]amino]-6-oxohexyl]carbamate
CAS No.: 119809-27-7
Main Products
VCID: VC0044068
Molecular Formula: C59H71N5O7
Molecular Weight: 962.2 g/mol
![Benzyl N-[(5S)-6-[[(3S,4S)-1-[[(2S)-1-(benzylamino)-4-methyl-1-oxopentan-2-yl]amino]-3-hydroxy-6-methyl-1-oxoheptan-4-yl]amino]-5-[[3-naphthalen-1-yl-2-(naphthalen-1-ylmethyl)propanoyl]amino]-6-oxohexyl]carbamate - 119809-27-7](/images/no_structure.jpg)
| CAS No. | 119809-27-7 |
|---|---|
| Product Name | Benzyl N-[(5S)-6-[[(3S,4S)-1-[[(2S)-1-(benzylamino)-4-methyl-1-oxopentan-2-yl]amino]-3-hydroxy-6-methyl-1-oxoheptan-4-yl]amino]-5-[[3-naphthalen-1-yl-2-(naphthalen-1-ylmethyl)propanoyl]amino]-6-oxohexyl]carbamate |
| Molecular Formula | C59H71N5O7 |
| Molecular Weight | 962.2 g/mol |
| IUPAC Name | benzyl N-[(5S)-6-[[(3S,4S)-1-[[(2S)-1-(benzylamino)-4-methyl-1-oxopentan-2-yl]amino]-3-hydroxy-6-methyl-1-oxoheptan-4-yl]amino]-5-[[3-naphthalen-1-yl-2-(naphthalen-1-ylmethyl)propanoyl]amino]-6-oxohexyl]carbamate |
| Standard InChI | InChI=1S/C59H71N5O7/c1-40(2)33-52(54(65)37-55(66)62-53(34-41(3)4)57(68)61-38-42-19-7-5-8-20-42)64-58(69)51(31-15-16-32-60-59(70)71-39-43-21-9-6-10-22-43)63-56(67)48(35-46-27-17-25-44-23-11-13-29-49(44)46)36-47-28-18-26-45-24-12-14-30-50(45)47/h5-14,17-30,40-41,48,51-54,65H,15-16,31-39H2,1-4H3,(H,60,70)(H,61,68)(H,62,66)(H,63,67)(H,64,69)/t51-,52-,53-,54-/m0/s1 |
| Standard InChIKey | ORLMTONKIPTWBR-GQYFIECQSA-N |
| Isomeric SMILES | CC(C)C[C@@H]([C@H](CC(=O)N[C@@H](CC(C)C)C(=O)NCC1=CC=CC=C1)O)NC(=O)[C@H](CCCCNC(=O)OCC2=CC=CC=C2)NC(=O)C(CC3=CC=CC4=CC=CC=C43)CC5=CC=CC6=CC=CC=C65 |
| SMILES | CC(C)CC(C(CC(=O)NC(CC(C)C)C(=O)NCC1=CC=CC=C1)O)NC(=O)C(CCCCNC(=O)OCC2=CC=CC=C2)NC(=O)C(CC3=CC=CC4=CC=CC=C43)CC5=CC=CC6=CC=CC=C65 |
| Canonical SMILES | CC(C)CC(C(CC(=O)NC(CC(C)C)C(=O)NCC1=CC=CC=C1)O)NC(=O)C(CCCCNC(=O)OCC2=CC=CC=C2)NC(=O)C(CC3=CC=CC4=CC=CC=C43)CC5=CC=CC6=CC=CC=C65 |
| Sequence | XXL |
| PubChem Compound | 14861449 |
| Last Modified | Nov 11 2021 |
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